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Compound of Interest

Compound Name: 2,6-Dimethylpyrazine

Cat. No.: B092225

This technical guide provides a comprehensive overview of the key physical properties of 2,6-
dimethylpyrazine, with a specific focus on its melting and boiling points. The information is
intended for researchers, scientists, and professionals in drug development and flavor
chemistry who require precise and reliable data for their work.

Physical and Chemical Identity

2,6-Dimethylpyrazine (CAS No: 108-50-9) is a heterocyclic organic compound belonging to
the pyrazine family.[1] It is a naturally occurring substance found in a variety of roasted and
fermented foods, including coffee, cocoa, peanuts, and baked goods, where it contributes a
characteristic nutty, roasted, and coffee-like aroma.[1][2][3] Due to its potent sensory profile, it
is widely used as a flavoring agent in the food industry.[2][3] At room temperature, it can exist
as a white to pale yellow crystalline solid or a low-melting solid.[1][4][5]

Quantitative Physical Properties

The melting and boiling points of 2,6-dimethylpyrazine have been reported across various
sources. The observed ranges are typical for chemical compounds and can be influenced by
the purity of the sample and the analytical method employed. A summary of these values is
presented below.

Table 1: Reported Melting and Boiling Points of 2,6-Dimethylpyrazine
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Pressure (for

Physical Property Temperature Range . . Source(s)
Boiling Point)

Melting Point 17to0 48 °C N/A i
[10][11][12]

35-40°C N/A [2]13118][10]

47 - 48 °C N/A [6]

33.5-39.5°C N/A [4][5]

Boiling Point 153 to 155.6 °C 760 mmHg IS L]
[12][13]

154 - 155 °C 760 mmHg [6][12]

154 °C 760 mmHg [2113118][10][13]

Experimental Protocols for Property Determination

While specific experimental reports detailing the determination of these values for 2,6-
dimethylpyrazine are not readily available in the public domain, standard methodologies are
employed for such measurements.

A common and reliable method for determining the melting point of a crystalline solid involves
using a melting point apparatus, such as a DigiMelt or similar device.

General Protocol:

o Sample Preparation: A small, dry sample of 2,6-dimethylpyrazine is finely powdered and
packed into a capillary tube to a height of a few millimeters.[14]

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.[14]

e Heating: The sample is heated at a controlled, slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium.
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» Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the start of the melting range. The temperature
at which the last crystal melts is recorded as the end of the range.[14]

 Purity Indication: A narrow melting range (e.g., 0.5-1.5 °C) is indicative of a high-purity
substance, whereas a broad and depressed melting range suggests the presence of
impurities.[14]

The boiling point can be accurately measured using several laboratory techniques, including
micro-distillation or the Thiele tube method for smaller quantities.

General Protocol (Thiele Tube Method):

o Sample Preparation: A small volume (approximately 0.5 mL) of liquid 2,6-dimethylpyrazine
is placed into a small test tube or a Durham tube.[15]

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed (open-end
down) into the liquid sample.[15]

o Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a Thiele tube containing
a high-boiling-point oil (e.g., mineral oil).[15]

o Heating: The side arm of the Thiele tube is gently heated, which creates a convection current
in the oil for uniform temperature distribution.[15]

o Observation: As the temperature rises, air trapped in the capillary tube will escape as a
stream of bubbles. The boiling point is the temperature at which, upon slight cooling, the
bubble stream stops and the liquid just begins to be drawn back into the capillary tube.

o Pressure Correction: The atmospheric pressure is recorded, as the boiling point is pressure-
dependent. Values are typically corrected to standard pressure (760 mmHg).[15]

Visualization of Physical States

The relationship between the physical state of 2,6-dimethylpyrazine and temperature is
governed by its melting and boiling points. The following diagram illustrates these phase
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Phase transitions of 2,6-Dimethylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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